Cas no 1391051-88-9 (Salmeterol Dimer Impurity (Mixture of Diastereomers))

• Product Name: Salmeterol Dimer Impurity (Mixture of Diastereomers)
• CAS No: 1391051-88-9
• MF: C₅₀H₇₂N₂O₇
• MW: 813.115895271301
• CID: 1059066
• PubChem ID: 71752151
• Update Time: 2025-04-20

Salmeterol Dimer Impurity (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Salmeterol Dimer Impurity
• Salmeterol Dimer Impurity (Mixture of Diastereomers)
• Salmeterol Dimer Imp
• Salmeterol EP Impurity G
• 1391051-88-9
• BCP25657
• SalmeterolEP Impurity G/ Salmeterol N-Alkyl Impurity (Salmeterol Dimer Impurity)
• 2-[[[2-Hydroxy-2-[4-hydroxy-3-(hydroxymethyl)phenyl]ethyl]-[6-(4-phenylbutoxy)hexyl]amino]methyl]-5-[1-hydroxy-2-[6-(4-phenylbutoxy)hexylamino]ethyl]phenol
• AKOS027327317

• Inchi： 1S/C50H72N2O7/c53-40-46-35-43(27-28-47(46)54)50(57)39-52(30-14-2-4-16-32-59-34-18-12-24-42-21-9-6-10-22-42)38-45-26-25-44(36-48(45)55)49(56)37-51-29-13-1-3-15-31-58-33-17-11-23-41-19-7-5-8-20-41/h5-10,19-22,25-28,35-36,49-51,53-57H,1-4,11-18,23-24,29-34,37-40H2
• InChI Key： DJQSLAMRWZOBFB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(CO)C=1)O)CN(CC1C=CC(=CC=1O)C(CNCCCCCCOCCCCC1C=CC=CC=1)O)CCCCCCOCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 812.53395264g/mol
• Monoisotopic Mass: 812.53395264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 59
• Rotatable Bond Count: 33
• Complexity: 981
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 912.8±65.0 °C at 760 mmHg
• Flash Point: 505.8±34.3 °C
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Salmeterol Dimer Impurity (Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines